Cas no 862793-41-7 (2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-(2-phenylethyl)-1,3-oxazol-5-amine)

• Product Name: 2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-(2-phenylethyl)-1,3-oxazol-5-amine
• CAS No: 862793-41-7
• MF: C₂₂H₂₀N₂O₄S
• MW: 408.470204353333
• CID: 5421531
• Update Time: 2025-05-19

2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-(2-phenylethyl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)-4-(4-methylphenyl)sulfonyl-N-(2-phenylethyl)-1,3-oxazol-5-amine
• 2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-(2-phenylethyl)-1,3-oxazol-5-amine

• Inchi： 1S/C22H20N2O4S/c1-16-9-11-18(12-10-16)29(25,26)22-21(23-14-13-17-6-3-2-4-7-17)28-20(24-22)19-8-5-15-27-19/h2-12,15,23H,13-14H2,1H3
• InChI Key： KBPNJFUHHAKECR-UHFFFAOYSA-N
• SMILES： O1C(NCCC2=CC=CC=C2)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1C1=CC=CO1

Additional information on 2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-(2-phenylethyl)-1,3-oxazol-5-amine

Compound CAS No 862793-41-7: 2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-(2-phenylethyl)-1,3-oxazol-5-amine

The compound with CAS No 862793-41-7, named as 2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-(2-phenylethyl)-1,3-oxazol-5-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a furan ring, a benzenesulfonyl group, and a phenylethylamine moiety. These functional groups contribute to its potential applications in drug discovery and advanced material synthesis.

Recent studies have highlighted the importance of furan-containing compounds in various biological systems. The furan ring, a five-membered aromatic heterocycle, is known for its ability to participate in hydrogen bonding and π-interactions, making it a valuable component in designing bioactive molecules. In the case of CAS No 862793-41-7, the furan group is strategically positioned at the 2-position of the oxazole ring, which enhances its stability and reactivity. This arrangement allows the compound to exhibit unique electronic properties that are critical for its intended applications.

The 4-methylbenzenesulfonyl group attached to the oxazole ring further enhances the compound's chemical versatility. Sulfonyl groups are well-known for their ability to act as electron-withdrawing groups, which can modulate the electronic properties of the molecule. This feature is particularly useful in drug design, where precise control over molecular interactions is essential for achieving desired pharmacokinetic profiles. Additionally, the methyl substitution on the benzene ring introduces steric effects that can influence the compound's solubility and bioavailability.

The N-(2-phenylethyl) group attached to the oxazole nitrogen adds another layer of complexity to this compound's structure. Phenylethylamine moieties are commonly found in natural products and have been extensively studied for their role in neurotransmitter synthesis and receptor binding. In this compound, the phenylethylamine group contributes to its lipophilicity, which is a key factor in determining its ability to cross cellular membranes and interact with target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of CAS No 862793-41-7 with greater accuracy. Molecular docking studies have suggested that this compound may exhibit affinity for various G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for neurological disorders such as depression and anxiety. Furthermore, its structural similarity to known bioactive compounds suggests that it may possess anti-inflammatory or antioxidant properties.

In terms of synthetic applications, CAS No 862793-41-7 has shown promise as a building block for constructing more complex molecular architectures. Its modular structure allows for easy functionalization at multiple positions, making it an ideal candidate for combinatorial chemistry approaches. Researchers have also explored its use as a precursor for synthesizing advanced materials with tailored electronic properties.

Despite its potential applications, further studies are required to fully elucidate the biological and chemical properties of CAS No 862793-41-7. Ongoing research efforts are focused on understanding its mechanism of action at molecular levels, as well as optimizing its synthesis for large-scale production. Collaborative efforts between academic institutions and industry partners are expected to accelerate the development of this compound into practical applications.

In conclusion, CAS No 862793-41-, named 2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-(2-phenylethyl)-1,3 oxazol -5 amine, represents a cutting-edge advancement in modern organic chemistry. Its unique combination of functional groups positions it as a promising candidate for drug discovery and materials science applications. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing scientific challenges.